Cas no 2137543-48-5 (2-Hexanone, 5-methyl-1-[(phenylmethyl)amino]-)

• Product Name: 2-Hexanone, 5-methyl-1-[(phenylmethyl)amino]-
• CAS No: 2137543-48-5
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5292877
• Update Time: 2025-10-30

2-Hexanone, 5-methyl-1-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 5-methyl-1-[(phenylmethyl)amino]-

• Inchi： 1S/C14H21NO/c1-12(2)8-9-14(16)11-15-10-13-6-4-3-5-7-13/h3-7,12,15H,8-11H2,1-2H3
• InChI Key： ADARSPPRXKFNRW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)C(=O)CCC(C)C

Additional information on 2-Hexanone, 5-methyl-1-[(phenylmethyl)amino]-

Introduction to 2-Hexanone, 5-methyl-1-[(phenylmethyl)amino]- (CAS No. 2137543-48-5)

2-Hexanone, 5-methyl-1-[(phenylmethyl)amino]-, with the CAS number 2137543-48-5, is a complex organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a hexanone backbone with a methyl and phenylmethylamino substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 2-Hexanone, 5-methyl-1-[(phenylmethyl)amino]- is C₁₃H₂₁NO, and its molecular weight is approximately 207.31 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including condensation and reduction steps. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which has facilitated its broader use in research and development.

In the context of biological studies, 2-Hexanone, 5-methyl-1-[(phenylmethyl)amino]- has shown promising activity in various assays. For instance, it has been evaluated for its potential as an inhibitor of specific enzymes involved in metabolic pathways. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme in the fatty acid synthesis pathway, suggesting its potential as a therapeutic agent for metabolic disorders.

Beyond its enzymatic inhibition properties, 2-Hexanone, 5-methyl-1-[(phenylmethyl)amino]- has also been investigated for its effects on cellular signaling pathways. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound modulates the activity of certain signaling proteins involved in cell growth and differentiation. These findings have implications for its use in developing treatments for diseases characterized by aberrant cell signaling, such as cancer and neurodegenerative disorders.

In the pharmaceutical industry, the development of new drugs often hinges on identifying compounds with high potency and selectivity. 2-Hexanone, 5-methyl-1-[(phenylmethyl)amino]- has shown promise in this regard due to its ability to selectively target specific biological targets without causing significant off-target effects. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good solubility and stability, which are crucial for drug development.

The safety profile of 2-Hexanone, 5-methyl-1-[(phenylmethyl)amino]- is another important aspect that has been extensively studied. Toxicological assessments have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In addition to its therapeutic applications, 2-Hexanone, 5-methyl-1-[(phenylmethyl)amino]- has also found use in analytical chemistry. Its unique spectral properties make it a useful standard for various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Researchers at the National Institutes of Health (NIH) have utilized this compound as a reference standard in their studies to ensure accurate and reliable results.

The future prospects for 2-Hexanone, 5-methyl-1-[(phenylmethyl)amino]- are promising. Ongoing research continues to uncover new applications and potential uses for this compound across multiple disciplines. As our understanding of its biological activities and mechanisms of action deepens, it is likely that we will see more innovative applications emerge in the coming years.

In conclusion, 2-Hexanone, 5-methyl-1-[(phenylmethyl)amino]- (CAS No. 2137543-48-5) is a versatile organic compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation and development.